![molecular formula C9H10OS B1444026 1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}ethan-1-one CAS No. 1394759-65-9](/img/structure/B1444026.png)
1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}ethan-1-one
Overview
Description
“1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}ethan-1-one” is a chemical compound with the CAS Number: 1394759-65-9 . It has a molecular weight of 166.24 . The IUPAC name for this compound is 1-(5,6-dihydro-4H-cyclopenta[b]thien-2-yl)ethanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10OS/c1-6(10)9-5-7-3-2-4-8(7)11-9/h5H,2-4H2,1H3 . This indicates the molecular formula of the compound is C9H10OS .Scientific Research Applications
Synthesis and Evaluation of Thiophene Derivatives
Thiophene derivatives have been synthesized and evaluated for their potential carcinogenicity, highlighting the importance of thiophene analogs in understanding the biological activity and safety of aromatic compounds. The study by Ashby et al. (1978) on thiophene analogues of carcinogens provides insights into the synthesis of such compounds and their evaluation in vitro for potential carcinogenicity, underscoring the complex chemical and biological behaviors of thiophene derivatives and their relevance in cancer research [Ashby et al., 1978].
Applications in Separation Processes
The use of thiophene derivatives in separation processes, particularly in the context of ionic liquids for separation of alkenes from alkanes, is explored by Domańska et al. (2016). This study provides a comprehensive look at the role of thiophene-based compounds in enhancing the efficiency of separation techniques, thereby having implications for industrial applications and environmental sustainability [Domańska et al., 2016].
Contributions to Material Science
Metal thiophosphates, incorporating thiophene structures, offer critical applications in nonlinear optical materials, magnetic materials, photoluminescence materials, and solid electrolytes. Yang et al. (2021) reviewed the structural diversity of [P x S y ] n − motifs in metal thiophosphates and their application prospects, highlighting the potential of thiophene derivatives in advancing material sciences and technology [Yang et al., 2021].
Role in Medicinal Chemistry
The importance of thiophene and its derivatives in drug design is highlighted through their structural role in bioactive molecules. Ostrowski (2022) discusses the significance of furanyl- or thienyl-substituted nucleobases, nucleosides, and their analogues in medicinal chemistry, emphasizing the versatility of thiophene derivatives in developing novel therapeutic agents [Ostrowski, 2022].
Environmental and Toxicological Studies
Kropp and Fedorak (1998) review the occurrence, toxicity, and biodegradation of condensed thiophenes found in petroleum, underlining the environmental impact and the need for understanding the biodegradation pathways of thiophene compounds to mitigate pollution and health risks [Kropp & Fedorak, 1998].
Safety and Hazards
properties
IUPAC Name |
1-(5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10OS/c1-6(10)9-5-7-3-2-4-8(7)11-9/h5H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWQNFODLDNTOFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(S1)CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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